Cas no 404336-49-8 ((R)-1-(p-Tolyl)ethanamine hydrochloride)

• Product Name: (R)-1-(p-Tolyl)ethanamine hydrochloride
• CAS No: 404336-49-8
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• MDL: MFCD12757101
• CID: 1037969
• PubChem ID: 53482091
• Update Time: 2025-04-20

(R)-1-(p-Tolyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(p-Tolyl)ethanamine hydrochloride
• (1R)-1-(4-methylphenyl)ethanamine,hydrochloride
• (R)-1-(p-Tolyl)ethamine hydrochloride
• (R)-(+)-1-(4-Methylphenyl)ethylaMine hydrochloride
• (R)-1-(4-Methylphenyl)ethylamine hydrochloride
• (R)-1-(4-METHYLPHENYL)ETHYLAMINE-HCl
• 5443AB
• (R)-1-(4-Methylphenyl)ethylamine HCl
• AX8242689
• AB0000366
• (R)-1-(4-METHYLPHENYL)ETHYLAMINE HYDROCHLRIDE
• 404336-49-8
• DB-353565
• MFCD12757101
• EN300-7416252
• (1R)-1-(4-methylphenyl)ethanamine;hydrochloride
• CS-0122808
• DS-13464
• (R)-1-(p-Tolyl)ethanaminehydrochloride
• (1R)-1-(4-methylphenyl)ethan-1-amine hydrochloride
• AKOS015923162
• (1R)-1-(4-METHYLPHENYL)ETHANAMINE HYDROCHLORIDE
• AKOS015998853

• MDL： MFCD12757101
• Inchi： 1S/C9H13N.ClH/c1-7-3-5-9(6-4-7)8(2)10;/h3-6,8H,10H2,1-2H3;1H/t8-;/m1./s1
• InChI Key： QDWBCLYSNFCQGQ-DDWIOCJRSA-N
• SMILES： Cl.N[C@H](C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 171.08100
• Monoisotopic Mass: 171.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.51700